Cas no 1779133-19-5 (3-[3-(3-Difluoromethoxy-phenyl)-[1,2,4]oxadiazol-5-yl]-propionic acid)

• Product Name: 3-[3-(3-Difluoromethoxy-phenyl)-[1,2,4]oxadiazol-5-yl]-propionic acid
• CAS No: 1779133-19-5
• MF: C₁₂H₁₀F₂N₂O₄
• MW: 284.215610027313
• CID: 5220575
• Update Time: 2025-06-08

3-[3-(3-Difluoromethoxy-phenyl)-[1,2,4]oxadiazol-5-yl]-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-[3-(3-Difluoromethoxy-phenyl)-[1,2,4]oxadiazol-5-yl]-propionic acid

• Inchi： 1S/C12H10F2N2O4/c13-12(14)19-8-3-1-2-7(6-8)11-15-9(20-16-11)4-5-10(17)18/h1-3,6,12H,4-5H2,(H,17,18)
• InChI Key： JMHHFAHUCGMVNB-UHFFFAOYSA-N
• SMILES： O1C(CCC(O)=O)=NC(C2=CC=CC(OC(F)F)=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-[3-(3-Difluoromethoxy-phenyl)-[1,2,4]oxadiazol-5-yl]-propionic acid

Professional Introduction to 3-[3-(3-Difluoromethoxy-phenyl-[1,2,4]oxadiazol-5-yl)-propionic acid (CAS No. 1779133-19-5)

3-[3-(3-Difluoromethoxy-phenyl)-[1,2,4]oxadiazol-5-yl]-propionic acid, identified by the CAS number 1779133-19-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by the presence of an [1,2,4]oxadiazole core, which is well-documented for its versatile biological activities and potential therapeutic applications. The structural integration of a 3-difluoromethoxy-phenyl moiety further enhances its pharmacological profile, making it a subject of intense research interest.

The [1,2,4]oxadiazole scaffold is a heterocyclic compound that has been extensively studied for its role in various pharmacological mechanisms. Its unique structure allows for interactions with multiple biological targets, including enzymes and receptors involved in inflammatory pathways, metabolic disorders, and cancer. The incorporation of the 3-difluoromethoxy-phenyl group into the molecule introduces additional electronic properties that can modulate binding affinity and selectivity, thereby fine-tuning its biological activity.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. The compound 3-[3-(3-Difluoromethoxy-phenyl)-[1,2,4]oxadiazol-5-yl]-propionic acid (CAS No. 1779133-19-5) has emerged as a promising candidate in this context. Its molecular structure suggests potential applications in the treatment of diseases such as cancer, inflammation, and neurodegenerative disorders. The propionic acid moiety at one end of the molecule provides a handle for further chemical modifications, enabling the development of derivatives with tailored properties.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to construct the complex heterocyclic core. The presence of the 3-difluoromethoxy-phenyl group necessitates careful handling to prevent unwanted side reactions, highlighting the importance of expertise in synthetic organic chemistry.

Evaluation of the pharmacological properties of 3-[3-(3-Difluoromethoxy-phenyl)-[1,2,4]oxadiazol-5-yl]-propionic acid (CAS No. 1779133-19-5) has revealed several intriguing findings. Preclinical studies indicate that this compound exhibits significant inhibitory activity against various enzymes implicated in disease pathways. For instance, it has shown promise in inhibiting cyclooxygenase (COX) enzymes, which are key players in inflammation and pain management. Additionally, its interaction with other therapeutic targets suggests potential applications in oncology and metabolic diseases.

The structural features of this compound also contribute to its favorable pharmacokinetic properties. The balance between lipophilicity and polarizability enhances its solubility and bioavailability, critical factors for effective drug delivery. Furthermore, the stability of the [1,2,4]oxadiazole core under physiological conditions ensures prolonged activity within the biological system. These attributes make it an attractive candidate for further development into a clinical drug.

In conclusion, 3-[3-(3-Difluoromethoxy-phenyl)-[1,2,4]oxadiazol-5-yl]-propionic acid (CAS No. 1779133-19-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and demonstrated biological activity position it as a valuable asset in the quest for novel therapeutic agents. Continued research into this compound will likely uncover even more profound insights into its potential applications across various medical disciplines.